Cas no 1956325-61-3 (6-Bromo-5-fluoro-1H-indazole-3-carboxylic acid)

• Product Name: 6-Bromo-5-fluoro-1H-indazole-3-carboxylic acid
• CAS No: 1956325-61-3
• MF: C₈H₄BrFN₂O₂
• MW: 259.031964302063
• MDL: MFCD29058868
• CID: 4820890
• Update Time: 2026-02-27

6-Bromo-5-fluoro-1H-indazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-5-fluoro-1H-indazole-3-carboxylic acid

• MDL： MFCD29058868
• Inchi： 1S/C8H4BrFN2O2/c9-4-2-6-3(1-5(4)10)7(8(13)14)12-11-6/h1-2H,(H,11,12)(H,13,14)
• InChI Key： BIMXGVFJUJIPJZ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC2C(C(=O)O)=NNC=2C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 254
• XLogP3: 2.2
• Topological Polar Surface Area: 66

Additional information on 6-Bromo-5-fluoro-1H-indazole-3-carboxylic acid

6-Bromo-5-Fluoro-1H-Indazole-3-Carboxylic Acid: A Comprehensive Overview of its Synthesis, Biological Activity, and Therapeutic Potential

6-Bromo-5-fluoro-1H-indazole-3-carboxylic acid represents a pivotal compound within the indazole scaffold, which has garnered significant attention in pharmaceutical research due to its structural versatility and biological activity. This molecule, with its unique combination of bromo and fluoro substituents, exhibits a multifaceted pharmacophore that can interact with various biological targets. Recent studies have highlighted its potential in modulating kinase pathways and cellular signaling, making it a focal point in the development of novel therapeutics. The indazole derivatives have been extensively explored for their applications in oncology, neurology, and inflammatory diseases, with 6-Bromo-5-fluoro-1H-indazole-3-carboxylic acid emerging as a promising lead compound in drug discovery.

From a synthetic perspective, the synthesis of 6-Bromo-5-fluoro-1H-indazole-3-carboxylic acid involves a series of well-established methodologies, including electrophilic aromatic substitution and nucleophilic substitution reactions. Researchers have reported that the bromo group at the 6-position and the fluoro substituent at the 5-position significantly influence the molecule's reactivity and selectivity. These functional groups are critical for modulating the compound's interaction with target proteins, particularly in the context of kinase inhibition. A 2023 study published in Journal of Medicinal Chemistry demonstrated that the 6-Bromo-5-fluoro-1H-indazole-3-carboxylic acid derivative exhibited enhanced potency against the EGFR tyrosine kinase, underscoring its potential in cancer therapy.

The biological activity of 6-Bromo-5-fluoro-1H-indazole-3-carboxylic acid is primarily attributed to its ability to act as a competitive inhibitor of specific kinases. Kinase inhibitors are a cornerstone of modern oncology, targeting aberrant signaling pathways that drive tumor growth. The indazole scaffold is particularly advantageous due to its ability to adopt diverse conformations, enabling it to interact with both the ATP-binding pocket and allosteric sites of target kinases. Recent advancements in computational modeling have further elucidated the binding interactions of 6-Bromo-5-fluoro-1H-indazole-3-carboxylic acid with the ATP-binding domains of kinases such as ABL1 and SRC, which are implicated in multiple cancers.

One of the most promising applications of 6-Bromo-5-fluoro-1H-indazole-3-carboxylic acid lies in its potential as an antitumor agent. A 2023 preclinical study published in Cancer Research demonstrated that derivatives of this compound effectively suppressed the proliferation of lung adenocarcinoma cell lines by inhibiting the EGFR/ERK signaling pathway. The study also noted that the fluoro substituent at the 5-position enhanced the compound's metabolic stability, which is a critical factor in improving drug efficacy. Additionally, the bromo group at the 6-position was found to contribute to the compound's selectivity against non-target kinases, reducing off-target effects.

Beyond oncology, the 6-Bromo-5-fluoro-1H-indazole-3-carboxylic acid scaffold has shown potential in neurodegenerative disease research. A 2023 study in Neuropharmacology reported that this compound exhibited neuroprotective effects in a mouse model of Parkinson's disease by modulating the activity of the LRRK2 kinase, which is implicated in disease progression. The study highlighted the importance of the indazole core in maintaining the compound's ability to cross the blood-brain barrier, a critical factor for the treatment of central nervous system disorders.

Recent advancements in synthetic methodologies have further expanded the utility of 6-Bromo-5-fluoro-1H-indazole-3-carboxylic acid. Researchers have developed novel catalytic approaches to synthesize this compound with high stereoselectivity, which is essential for optimizing its pharmacological profile. A 2023 paper in Organic Letters described a microwave-assisted synthesis that significantly reduced the reaction time and improved the yield of the target compound. These developments are crucial for scaling up production for preclinical and clinical applications.

The pharmacokinetic properties of 6-Bromo-5-fluoro-1H-indazole-3-carboxylic acid are also under active investigation. A 2023 study in Drug Metabolism and Disposition evaluated the compound's metabolism in human liver microsomes and found that it was primarily metabolized via oxidative pathways, with minimal formation of toxic metabolites. This metabolic profile suggests that the compound may have a favorable safety margin, which is critical for its development as a therapeutic agent.

Despite its promising properties, the 6-Bromo-5-fluoro-1H-indazole-3-carboxylic acid scaffold still faces challenges in drug development. One of the primary concerns is the optimization of its solubility and bioavailability, which are critical for achieving therapeutic concentrations in vivo. Researchers are exploring various prodrug strategies to enhance its solubility, including the incorporation of hydrophilic moieties at the indazole core. A 2023 study in Journal of Medicinal Chemistry demonstrated that the introduction of a hydroxy group at the 3-position significantly improved the compound's aqueous solubility without compromising its biological activity.

The future of 6-Bromo-5-fluoro-1H-indazole-3-carboxylic acid in therapeutic applications is closely tied to advancements in structure-activity relationship (SAR) studies and computational drug design. Machine learning algorithms are being employed to predict the binding affinity of this compound with various kinases, enabling the rapid identification of lead candidates. Additionally, the development of hybrid molecules that combine the indazole scaffold with other pharmacophores is expected to expand its therapeutic potential.

In conclusion, 6-Bromo-5-fluoro-1H-indazole-3-carboxylic acid represents a versatile and promising compound in pharmaceutical research. Its unique structural features and biological activity make it a valuable candidate for the development of novel therapeutics. As research in this area continues to advance, the indazole derivatives are poised to play a significant role in addressing some of the most challenging diseases in modern medicine.